Cas no 155271-24-2 (1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI))

1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI) structure
155271-24-2 structure
Product name:1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI)
CAS No:155271-24-2
MF:C18H20N4O4
MW:356.375803947449
CID:175537
PubChem ID:6448870

1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI)
    • 8-[(E)-2-(2,4-Dimethoxy-3-methylphenyl)vinyl]-1,3-dimethyl-3,7-di hydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-8-(2-(2,4-dimethoxy-3-methylphenyl)ethenyl)-1,3-dimethyl-, (E)-
    • 155271-24-2
    • KPQRKNLALMDFBS-VQHVLOKHSA-N
    • SCHEMBL7315091
    • (E)-8-(2,4-Dimethoxy-3-methylstyryl)theophylline
    • Inchi: InChI=1S/C18H20N4O4/c1-10-12(25-4)8-6-11(15(10)26-5)7-9-13-19-14-16(20-13)21(2)18(24)22(3)17(14)23/h6-9H,1-5H3,(H,19,20)/b9-7+
    • InChI Key: KPQRKNLALMDFBS-VQHVLOKHSA-N
    • SMILES: COC1C=CC(/C=C/C2=NC3N(C(N(C(=O)C=3N2)C)=O)C)=C(OC)C=1C

Computed Properties

  • Exact Mass: 356.1486
  • Monoisotopic Mass: 356.148455
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.8
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.317
  • Boiling Point: 610.4°Cat760mmHg
  • Flash Point: 323°C
  • Refractive Index: 1.65
  • PSA: 87.76
  • LogP: 1.45630

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